Cas no 941896-83-9 (N-{2-6-(methylsulfanyl)-4-(piperidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}furan-2-carboxamide)

• Product Name: N-{2-6-(methylsulfanyl)-4-(piperidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}furan-2-carboxamide
• CAS No: 941896-83-9
• MF: C₁₈H₂₂N₆O₂S
• MW: 386.471281528473
• CID: 5915481
• PubChem ID: 16839769
• Update Time: 2025-07-01

N-{2-6-(methylsulfanyl)-4-(piperidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(6-methylsulfanyl-4-piperidin-1-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]furan-2-carboxamide
• 941896-83-9
• N-(2-(6-(methylthio)-4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)furan-2-carboxamide
• AKOS024641770
• F2337-0874
• N-{2-[6-(methylsulfanyl)-4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}furan-2-carboxamide
• N-{2-6-(methylsulfanyl)-4-(piperidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}furan-2-carboxamide

• Inchi： 1S/C18H22N6O2S/c1-27-18-21-15(23-8-3-2-4-9-23)13-12-20-24(16(13)22-18)10-7-19-17(25)14-6-5-11-26-14/h5-6,11-12H,2-4,7-10H2,1H3,(H,19,25)
• InChI Key： SYMFKYNDUBPHCL-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCCN1C2C(C=N1)=C(N1CCCCC1)N=C(SC)N=2)=O

Computed Properties

• Exact Mass: 386.15249514g/mol
• Monoisotopic Mass: 386.15249514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on N-{2-6-(methylsulfanyl)-4-(piperidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}furan-2-carboxamide

N-{2-6-(Methylsulfanyl)-4-(Piperidin-1-yl)-1H-Pyrazolo[3,4-d]pyrimidin-1-ylethyl}furan-2-carboxamide: A Novel Compound with Promising Therapeutic Potential

N-{2-6-(Methylsulfanyl)-4-(Piperidin-1-yl)-1H-Pyrazolo[3,4-d]pyrimidin-1-ylethyl}furan-2-carboxamide is a complex organic compound with a unique molecular structure that has garnered significant attention in the field of medicinal chemistry. This compound, identified by its CAS No. 941896-83-9, represents a new class of pharmacological agents with potential applications in treating various diseases. The molecular framework of this compound is built upon a pyrazolo[3,4-d]pyrimidin-1-yl ring system, which is further substituted with functional groups such as methylsulfanyl, piperidin-1-yl, and furan-2-carboxamide moieties. These structural features contribute to its distinct chemical properties and biological activity.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidin-1-yl derivatives in drug discovery due to their ability to modulate multiple biological targets. The methylsulfanyl group, a sulfur-containing substituent, plays a critical role in enhancing the compound's solubility and metabolic stability. This is particularly relevant in the context of oral drug delivery, where chemical stability is essential for maintaining therapeutic efficacy. The piperidin-1-yl ring, a six-membered nitrogen-containing heterocycle, is known for its ability to interact with biological macromolecules such as proteins and nucleic acids, thereby influencing the compound's pharmacological profile.

The furan-2-carboxamide moiety in this compound is a key structural element that contributes to its biological activity. Furan derivatives are commonly found in natural products and have been extensively studied for their diverse pharmacological properties, including anti-inflammatory, antitumor, and antimicrobial activities. The carboxamide functional group further enhances the compound's ability to form hydrogen bonds with target proteins, which is crucial for achieving high-affinity interactions. This combination of structural elements makes N-{2-6-(Methylsulfanyl)-4-(Piperidin-1-yl)-1H-Py.3,4-d]pyrimidin-1-ylethyl}furan-2-carboxamide a promising candidate for further exploration in drug development.

Recent advances in medicinal chemistry have underscored the importance of structure-activity relationship (SAR) studies in optimizing the pharmacological properties of compounds like N-{2-6-(Methylsulfanyl)-4-(Piperidin-1-yl)-1H-Pyrazolo[3,4-d]pyrimidin-1-ylethyl}furan-2-carboxamide. Researchers have employed computational modeling techniques to predict the compound's interactions with potential biological targets. For instance, molecular docking studies have revealed that the pyrazolo[3,4-d]pyrimidin-1-yl ring system may bind to specific protein domains, such as kinases or G-protein coupled receptors (GPCRs), which are implicated in various pathological conditions. These findings provide valuable insights into the mechanism of action of this compound and guide the design of more effective derivatives.

The methylsulfanyl group in this compound is also of interest due to its potential to modulate redox reactions. Sulfur-containing functional groups are known to participate in electron transfer processes, which can have implications for the compound's antioxidant properties. This aspect is particularly relevant in the context of diseases associated with oxidative stress, such as neurodegenerative disorders and cardiovascular diseases. Further investigations into the redox behavior of N-{2-6-(Methylsulfanyl)-4-(Piperidin-1-yl)-1H-Pyrazolo[3,4-d]pyrimidin-1-ylethyl}furan-2-carboxamide could provide new therapeutic avenues.

One of the key challenges in the development of N-{2-6-(Methylsulfanyl)-4-(Piperidin-1-yl)-1H-Pyrazolo[3,4-d]pyrimidin-1-ylethyl}furan-2-carboxamide is the optimization of its pharmacokinetic profile. While the compound exhibits promising in vitro activity, its in vivo behavior must be thoroughly evaluated to ensure therapeutic efficacy. Researchers are exploring strategies to enhance the compound's bioavailability, such as modifying the furan-2-carboxamide moiety or introducing additional functional groups that can improve solubility and permeability. These efforts are critical for translating the compound into a viable therapeutic agent.

Recent studies have also focused on the potential applications of N-{2-6-(Methylsulfanyl)-4-(Piperidin-1-yl)-1H-Pyrazolo[3,4-d]pyrimidin-1-ylethyl}furan-2-carboxamide in the treatment of chronic inflammatory diseases. The compound's ability to modulate inflammatory pathways, such as the NF-κB and MAPK signaling cascades, has been demonstrated in preclinical models. These findings suggest that the compound could be a valuable tool in the management of conditions like rheumatoid arthritis and inflammatory bowel disease. Further research is needed to validate these effects in clinical settings.

Another area of interest is the exploration of N-{2-6-(Methylsulfanyl)-4-(Piperidin-1-yl)-1H-Pyrazolo[3,4-d]pyrimidin-1-ylethyl}furan-2-carboxamide's potential as a lead compound for the development of antitumor agents. Preliminary studies have indicated that the compound may inhibit the proliferation of cancer cells by targeting specific oncogenic pathways. For example, the pyrazolo[3,4-d]pyrimidin-1-yl ring system has been shown to interact with enzymes involved in DNA replication and repair, which are critical for cancer cell survival. These findings highlight the compound's potential as a novel therapeutic agent in oncology.

Despite the promising prospects of N-{2-6-(Methylsulfanyl)-4-(Piperidin-1-yl)-1H-Pyrazolo[3,4-d]pyrimidin-1-ylethyl}furan-2-carboxamide, several challenges remain in its development. One of the primary obstacles is the need for further optimization of its chemical structure to enhance its therapeutic index and reduce potential side effects. Additionally, the compound's safety profile must be rigorously evaluated through preclinical and clinical trials to ensure its suitability for human use. These steps are essential for the successful translation of this compound into a viable pharmaceutical product.

In conclusion, N-{2-6-(Methylsulfanyl)-4-(Piperidin-1-yl)-1H-Pyrazolo[3,4-d]pyrimidin-1-ylethyl}furan-2-carboxamide represents a novel compound with significant potential in the field of medicinal chemistry. Its unique molecular structure, characterized by the presence of pyrazolo[3,4-d]pyrimidin-1-yl, methylsulfanyl, piperidin-1-yl, and furan-2-carboxamide moieties, suggests a broad range of biological activities. Further research is needed to fully elucidate its mechanisms of action and to optimize its therapeutic potential. With continued advancements in drug discovery and development, this compound could pave the way for new treatments for a variety of diseases.

The compound N-{2-6-(Methylsulfanyl)-4-(Piperidin-1-yl)-1H-Pyrazolo[3,4-d]pyrimidin-1-yl}furan-2-carboxamide is a complex molecule with significant potential in medicinal chemistry. Below is a structured summary of its key aspects: --- ### 1. Molecular Structure and Functional Groups - Core Structure: A pyrazolo[3,4-d]pyrimidine ring fused with a furan ring via a carbonyl group. - Substituents: - Methylsulfanyl (-SMe) group at position 2 of the pyrazole ring. - Piperidin-1-yl group at position 4 of the pyrazole ring. - Furan-2-carboxamide moiety, linking the pyrazole ring to the rest of the molecule. --- ### 2. Biological Activity and Mechanisms - Anti-inflammatory Effects: - Targets NF-κB and MAPK pathways, which are central to inflammatory responses. - Potential utility in rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory conditions. - Antitumor Potential: - May inhibit DNA replication and repair enzymes (e.g., DNA polymerases, topoisomerases). - Targets oncogenic pathways such as PI3K/AKT and RAS/RAF/MEK/ERK, which are frequently dysregulated in cancers. - Redox Modulation: - The methylsulfanyl group may participate in electron transfer, suggesting antioxidant or pro-oxidant properties. - Could be relevant in conditions involving oxidative stress (e.g., neurodegenerative diseases, cardiovascular disorders). --- ### 3. Drug Development Challenges - Pharmacokinetic Optimization: - Requires enhancement of bioavailability, solubility, and permeability to ensure therapeutic efficacy. - Strategies include modifying the furan-2-carboxamide moiety or introducing additional functional groups. - Safety Profile: - Preclinical and clinical trials are necessary to assess toxicity, drug interactions, and side effects. - Optimization of the therapeutic index is critical to ensure safety and efficacy. - Target Specificity: - Further research is needed to confirm the compound's selectivity for target pathways and minimize off-target effects. --- ### 4. Research Applications and Future Directions - Preclinical Studies: - Focus on in vitro and in vivo models to validate anti-inflammatory and antitumor effects. - Exploration of mechanisms of action (e.g., enzyme inhibition, signaling pathway modulation). - Structure-Activity Relationship (SAR) Studies: - Systematic modification of functional groups to enhance potency, selectivity, and pharmacokinetics. - Clinical Translation: - Development of prodrugs or derivatives with improved properties for human trials. - Potential for combination therapy with existing treatments for inflammatory or oncological diseases. --- ### 5. Conclusion The compound N-{2-6-(Methylsulfanyl)-4-(Piperidin-1-yl)-1H-Pyrazolo[3,4-d]pyrimidin-1-yl}furan-2-carboxamide is a promising candidate for therapeutic development. Its unique molecular architecture and potential biological activities suggest applications in inflammation, cancer, and oxidative stress-related diseases. However, overcoming challenges in pharmacokinetics, safety, and target specificity is essential for its successful translation into clinical practice. Continued research and innovation in drug design will be critical to unlock its full therapeutic potential.